Cas no 16652-44-1 (L-Glutamic acid,5-(1-methylethyl) ester)

L-Glutamic acid,5-(1-methylethyl) ester structure
16652-44-1 structure
Product name:L-Glutamic acid,5-(1-methylethyl) ester
CAS No:16652-44-1
MF:C8H15NO4
MW:189.209
CID:201601
PubChem ID:226462

L-Glutamic acid,5-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid,5-(1-methylethyl) ester
    • 2-amino-5-oxo-5-propan-2-yloxypentanoic acid
    • 2-amino-5-oxo-5-propan-2-yloxy-pentanoic acid
    • 2-amino-5-oxo-5-(propan-2-yloxy)pentanoic acid(non-preferred name)
    • AC1L5ES8
    • AC1Q5XVR
    • AGN-PC-001EJ1
    • AR-1D8530
    • CTK8H1894
    • L-glutamic acid 5-isopropyl ester
    • NSC16886
    • NSC-16886
    • 16652-44-1
    • DTXSID10280452
    • 5-isopropoxy-5-oxonorvaline
    • Inchi: InChI=1S/C8H15NO4/c1-5(2)13-7(10)4-3-6(9)8(11)12/h5-6H,3-4,9H2,1-2H3,(H,11,12)
    • InChI Key: FDVPMGQVGDSDOY-UHFFFAOYSA-N
    • SMILES: CC(OC(CCC(C(=O)O)N)=O)C

Computed Properties

  • Exact Mass: 189.10015
  • Monoisotopic Mass: 189.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 89.6Ų

Experimental Properties

  • PSA: 89.62

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